2-(4-fluorophenyl)-N-methylpropan-1-amine
Description
2-(4-Fluorophenyl)-N-methylpropan-1-amine is a fluorinated derivative of phenethylamine with the molecular formula C₁₀H₁₃FN. Its structure comprises a propan-1-amine backbone substituted with a 4-fluorophenyl group at the second carbon and a methyl group on the nitrogen atom.
Properties
Molecular Formula |
C10H14FN |
|---|---|
Molecular Weight |
167.22 g/mol |
IUPAC Name |
2-(4-fluorophenyl)-N-methylpropan-1-amine |
InChI |
InChI=1S/C10H14FN/c1-8(7-12-2)9-3-5-10(11)6-4-9/h3-6,8,12H,7H2,1-2H3 |
InChI Key |
PGBHJVHTDXYMHF-UHFFFAOYSA-N |
Canonical SMILES |
CC(CNC)C1=CC=C(C=C1)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(4-fluorophenyl)-N-methylpropan-1-amine typically involves the reaction of 4-fluorobenzaldehyde with nitroethane to form 4-fluoro-β-nitrostyrene. This intermediate is then reduced using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4), to yield 2-(4-fluorophenyl)propan-1-amine. Finally, the methylation of the amine group is achieved using methyl iodide (CH3I) under basic conditions to obtain the target compound .
Industrial Production Methods
Industrial production of 2-(4-fluorophenyl)-N-methylpropan-1-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product .
Chemical Reactions Analysis
Types of Reactions
2-(4-fluorophenyl)-N-methylpropan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) and sodium ethoxide (NaOEt) are employed for substitution reactions.
Major Products Formed
Oxidation: Formation of 4-fluorophenylacetone or 4-fluorobenzoic acid.
Reduction: Formation of 2-(4-fluorophenyl)propan-1-amine.
Substitution: Formation of various substituted phenyl derivatives.
Scientific Research Applications
2-(4-fluorophenyl)-N-methylpropan-1-amine has diverse applications in scientific research:
Chemistry: Used as a precursor in the synthesis of other complex organic molecules.
Biology: Studied for its potential effects on biological systems, including neurotransmitter modulation.
Medicine: Investigated for its potential therapeutic applications, particularly in the treatment of neurological disorders.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-(4-fluorophenyl)-N-methylpropan-1-amine involves its interaction with neurotransmitter systems in the brain. It acts as a releasing agent and reuptake inhibitor of dopamine, serotonin, and norepinephrine. By increasing the levels of these neurotransmitters in the synaptic cleft, the compound exerts stimulant and entactogenic effects. The molecular targets include transporters and receptors associated with these neurotransmitters .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following analysis compares 2-(4-fluorophenyl)-N-methylpropan-1-amine with related compounds, focusing on structural variations, physicochemical properties, and inferred biological implications.
Substituent Effects on the Aromatic Ring
- N-[(2,4-Difluorophenyl)methyl]propan-1-amine (C₁₀H₁₃F₂N): This compound features a 2,4-difluorophenyl group instead of a single para-fluorine. However, the ortho-fluorine may introduce steric hindrance, reducing conformational flexibility compared to the para-fluoro analog .
- 1-(4-Methoxyphenyl)propan-2-amine (C₁₀H₁₅NO): Substitution of fluorine with a methoxy group converts the electron-withdrawing fluoro substituent into an electron-donating group. This alteration likely reduces metabolic stability (due to demethylation susceptibility) but may improve solubility in aqueous media .
Variations in the Amine Substituent
- N-Ethyl-1-(4-methoxyphenyl)propan-2-amine (C₁₂H₁₉NO): Replacing the N-methyl group with an ethyl group increases lipophilicity and steric bulk. This modification could prolong half-life but may reduce receptor selectivity due to enhanced non-specific binding .
- The compound’s melting point (36–38°C) and synthesis yield (67%) suggest moderate crystallinity and synthetic accessibility .
Functional Group Additions
- 2-(Cyclopropylmethoxy)-1-(4-fluorophenyl)propan-1-amine (C₁₃H₁₈FNO): The cyclopropylmethoxy group adds steric complexity and lipophilicity, which could improve blood-brain barrier penetration. However, the ether linkage may increase susceptibility to oxidative metabolism .
- N-Ethyl-1-(4-(trifluoromethyl)phenyl)propan-2-amine (C₁₂H₁₄F₃N) :
The trifluoromethyl group is strongly electron-withdrawing and hydrophobic, enhancing metabolic stability and receptor affinity. The molecular weight (231.26 g/mol) and lipophilicity (LogP ~3.2 estimated) suggest favorable pharmacokinetic properties .
Table 1: Key Properties of 2-(4-Fluorophenyl)-N-methylpropan-1-amine and Analogs
Biological Activity
2-(4-fluorophenyl)-N-methylpropan-1-amine, also known as 4-fluoromethamphetamine (4-FMA), is a synthetic compound belonging to the class of substituted amphetamines. Its molecular formula is C10H14FN, with a molecular weight of 167.22 g/mol. The compound has garnered interest due to its potential biological activities, particularly in relation to neurotransmitter systems.
Chemical Structure and Properties
The structure of 2-(4-fluorophenyl)-N-methylpropan-1-amine features a fluorophenyl group attached to a propan-1-amine backbone, which contributes to its unique pharmacological properties. The presence of the fluorine atom enhances lipophilicity and metabolic stability, influencing its interaction with various receptor sites in the body.
Research indicates that 2-(4-fluorophenyl)-N-methylpropan-1-amine functions primarily as a releasing agent and reuptake inhibitor for key neurotransmitters, including dopamine, serotonin, and norepinephrine. This mechanism suggests that the compound may exhibit stimulant and entactogenic effects, making it relevant in studies related to neurological disorders and potential therapeutic applications.
Neurotransmitter Interaction
The compound has been shown to increase the release of dopamine and serotonin in vitro, suggesting its potential use in treating conditions such as depression and attention deficit hyperactivity disorder (ADHD). Studies have demonstrated that 2-(4-fluorophenyl)-N-methylpropan-1-amine can enhance synaptic transmission by inhibiting the reuptake of these neurotransmitters, thus prolonging their action at synaptic clefts.
Cytotoxicity Studies
In cellular models, the cytotoxic effects of 2-(4-fluorophenyl)-N-methylpropan-1-amine have been evaluated. For instance, research on mouse microglial N9 cells indicated that exposure to this compound led to changes in cell viability and mitochondrial function, highlighting its potential neurotoxic effects at higher concentrations .
Case Studies
Recent case studies involving patients who ingested 2-(4-fluorophenyl)-N-methylpropan-1-amine reported symptoms consistent with stimulant use, including increased heart rate, agitation, and altered mental status. These findings emphasize the need for further investigation into the safety profile and therapeutic window of this compound .
Comparative Analysis with Similar Compounds
A comparative analysis with structurally similar compounds (e.g., methamphetamine) reveals that while 2-(4-fluorophenyl)-N-methylpropan-1-amine shares some pharmacological properties with traditional stimulants, its fluorine substitution may confer distinct metabolic pathways and receptor interactions. This could result in varying degrees of efficacy and safety profiles compared to other amphetamines .
Data Tables
| Parameter | Value |
|---|---|
| Molecular Formula | C10H14FN |
| Molecular Weight | 167.22 g/mol |
| Mechanism of Action | Releasing agent for dopamine/serotonin |
| Potential Applications | Treatment for ADHD, depression |
| Reported Symptoms in Case Studies | Increased heart rate, agitation |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
